4-(1H-pyrazol-4-yl)quinoline
Overview
Description
4-(1H-pyrazol-4-yl)quinoline (also known as 4-PQ) is a synthetic compound belonging to the quinoline family of heterocyclic compounds. It is a highly versatile and functional molecule that has been used in a variety of scientific research applications. 4-PQ is known for its ability to act as a potent inhibitor of certain enzymes, and has also been used as a ligand for metal complexes. In addition, 4-PQ has been found to possess a wide range of biochemical and physiological effects.
Scientific Research Applications
Antimicrobial Applications
One significant application of 4-(1H-pyrazol-4-yl)quinoline derivatives is in the development of antimicrobial agents. A study conducted by Holla et al. (2006) focused on synthesizing novel pyrazolo[3,4-d]pyrimidine derivatives, which included compounds derived from 4-(1H-pyrazol-4-yl)quinoline. These compounds were evaluated for their antibacterial and antifungal activities, showcasing their potential in antimicrobial research (Holla et al., 2006).
Cytotoxicity and Cancer Research
The research on 4-(1H-pyrazol-4-yl)quinoline derivatives also extends to cytotoxicity and potential cancer treatment applications. Bonacorso et al. (2016) synthesized trifluoromethyl-substituted (1H-pyrazol-1-yl)(quinolin-4-yl) methanones, starting from isatin and alkyl(aryl/heteroaryl) ketones. Their study revealed that some compounds with specific substituent groups exhibited significant cytotoxicity in human leukocytes, indicating their relevance in cancer research (Bonacorso et al., 2016).
Neurological Research
Another interesting application area is in neurological research. A study by Jimenez et al. (2012) identified 4-(1-Phenyl-1H-pyrazol-4-yl)quinoline as a compound with positive allosteric modulator properties for the mGlu4 receptor. This compound showed selectivity over other receptors and channels, indicating its potential in developing treatments for neurological disorders (Jimenez et al., 2012).
Anticancer Activity
Further extending its application in cancer treatment, Paitandi et al. (2017) synthesized a pyrazole-appended quinoline-based BODIPY and used it as a ligand for the preparation of iridium(III) complexes. These complexes exhibited strong binding with DNA and proteins and showed cytotoxicity in cancer cell lines, suggesting their potential as anticancer agents (Paitandi et al., 2017).
properties
IUPAC Name |
4-(1H-pyrazol-4-yl)quinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3/c1-2-4-12-11(3-1)10(5-6-13-12)9-7-14-15-8-9/h1-8H,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJKFKLYKZFIEHG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC=N2)C3=CNN=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20402067 |
Source
|
| Record name | 4-(1H-pyrazol-4-yl)quinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20402067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1H-pyrazol-4-yl)quinoline | |
CAS RN |
439106-49-7 |
Source
|
| Record name | 4-(1H-pyrazol-4-yl)quinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20402067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 439106-49-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
